1-(4-(((4-Fluorobenzyl)oxy)methyl)piperidin-1-yl)-3-(phenylsulfonyl)propan-1-one

• IUPAC Name: 3-(benzenesulfonyl)-1-[4-[(4-fluorophenyl)methoxymethyl]piperidin-1-yl]propan-1-one
• InChI: InChI=1S/C22H26FNO4S/c23-20-8-6-18(7-9-20)16-28-17-19-10-13-24(14-11-19)22(25)12-15-29(26,27)21-4-2-1-3-5-21/h1-9,19H,10-17H2
• InChI Key: NZVLRHMIUHJRCT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COCC2=CC=C(C=C2)F)C(=O)CCS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C22H26FNO4S
• Molecular Weight: 419.5 g/mol

Description

1-(4-(((4-Fluorobenzyl)oxy)methyl)piperidin-1-yl)-3-(phenylsulfonyl)propan-1-one, also known as RQ-00203078, is a chemical compound that has been of interest in scientific research due to its potential applications in the field of medicine.

Scientific Research Applications

Orexin Receptor Antagonism and Binge Eating

A study investigated the role of Orexin-1 Receptor (OX1R) mechanisms in compulsive food consumption, using a model of binge eating in female rats. Various OX1R antagonists, including SB-649868 and GSK1059865, reduced binge eating for highly palatable food without affecting standard food intake, suggesting that OX1R mechanisms play a significant role in binge eating. This finding indicates the potential use of selective OX1R antagonists as pharmacological treatments for binge eating and possibly other eating disorders with a compulsive component (Piccoli et al., 2012).

Antimicrobial and Anticancer Properties

Research on various derivatives of 1-(4-(((4-Fluorobenzyl)oxy)methyl)piperidin-1-yl)-3-(phenylsulfonyl)propan-1-one revealed moderate to significant antibacterial activity against both Gram-positive and Gram-negative bacteria, as well as antifungal activity (Khalid et al., 2016). Another study synthesized a series of compounds that showed potent anticancer properties, further underscoring the potential of these derivatives in medical applications (Rehman et al., 2018).

Neuroleptic and Analgesic Activity

Some derivatives with a p-fluorobutyrophenone chain on nitrogen exhibited combined analgesic and neuroleptic activity, showcasing the diverse pharmacological properties of compounds related to 1-(4-(((4-Fluorobenzyl)oxy)methyl)piperidin-1-yl)-3-(phenylsulfonyl)propan-1-one (Iorio et al., 1987).

Metabolism Studies

Research into the metabolism of Lu AA21004, a novel antidepressant structurally similar to the compound , identified the primary enzymes responsible for its oxidative metabolism. This study provides insights into how similar compounds may be metabolized in the human body (Hvenegaard et al., 2012).

Corrosion Inhibition on Iron

Piperidine derivatives, including those structurally related to 1-(4-(((4-Fluorobenzyl)oxy)methyl)piperidin-1-yl)-3-(phenylsulfonyl)propan-1-one, have been investigated for their corrosion inhibition properties on iron. These studies contribute to understanding the compound's potential application in industrial settings (Kaya et al., 2016).